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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroflumethiazide is a thiazide diuretic utilized in the management of hypertension and

edema.[1][2][3] Its isotopically labeled analog, Hydroflumethiazide-13CD2, serves as an

essential internal standard for the accurate quantification of hydroflumethiazide in biological

matrices using mass spectrometry-based assays, such as GC- or LC-MS. The use of a stable

isotope-labeled internal standard is critical for correcting variations in sample preparation and

instrument response, thereby ensuring the reliability of analytical data.

These application notes provide a detailed protocol for the preparation of stock solutions of

Hydroflumethiazide-13CD2, including information on its physicochemical properties, handling,

and storage.

Physicochemical Properties and Safety Data
A comprehensive understanding of the compound's properties is crucial for the accurate

preparation of stock solutions and for ensuring laboratory safety.
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The following table summarizes the key quantitative data for Hydroflumethiazide-13CD2 and

its unlabeled counterpart.

Property Hydroflumethiazide-13CD2 Hydroflumethiazide

Molecular Formula C₇[¹³C]H₆D₂F₃N₃O₄S₂ C₈H₈F₃N₃O₄S₂

Formula Weight 334.3 g/mol 331.3 g/mol

Purity
≥99% deuterated forms (d1-

d2)

Pharmaceutical Primary

Standard

Formulation Solid
White to cream-colored

crystalline powder

Solubility
Soluble in DMSO and

Methanol

Acetone: >100 mg/mL,

Methanol: 58 mg/mL,

Acetonitrile: 43 mg/mL, Water:

0.3 mg/mL

Storage Temperature -20°C 2-8°C

Stability ≥ 4 years Unstable in alkaline solutions

Safety Precautions
Hydroflumethiazide may cause respiratory and skin sensitization. Therefore, it is essential to

handle the compound in a well-ventilated area and to use appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid breathing dust or

fumes. In case of contact with skin or eyes, rinse immediately with plenty of water.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution of Hydroflumethiazide-
13CD2 in methanol.

Materials and Equipment
Hydroflumethiazide-13CD2 solid
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Methanol (HPLC grade or higher)

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Micropipettes

Vortex mixer

Amber glass vials for storage

Procedure
Equilibration: Allow the vial containing Hydroflumethiazide-13CD2 to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of Hydroflumethiazide-13CD2 solid using an

analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the

compound.

Dissolution: Quantitatively transfer the weighed solid into a clean, dry volumetric flask of the

desired volume (e.g., 1 mL).

Solvent Addition: Add a small amount of methanol to the volumetric flask to dissolve the

solid.

Vortexing: Gently vortex the flask to ensure complete dissolution of the solid.

Volume Adjustment: Once the solid is completely dissolved, add methanol to the flask up to

the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the prepared stock solution into a clean, amber glass vial. Label the vial

clearly with the compound name, concentration, solvent, preparation date, and initials of the

preparer. Store the stock solution at -20°C.
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Experimental Workflow Diagram
The following diagram illustrates the workflow for the preparation of the Hydroflumethiazide-
13CD2 stock solution.
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Caption: Workflow for preparing Hydroflumethiazide-13CD2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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